Cas no 91476-80-1 (5H,6H,7H,8H-imidazo1,2-apyrazine)

5H,6H,7H,8H-imidazo1,2-apyrazine structure
91476-80-1 structure
Product Name:5H,6H,7H,8H-imidazo1,2-apyrazine
CAS No:91476-80-1
MF:C6H9N3
MW:123.155760526657
MDL:MFCD09701264
CID:799795
PubChem ID:13247046
Update Time:2024-10-26

5H,6H,7H,8H-imidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine
    • 5,6,7,8-TETRAHYDRO-IMIDAZO[1,2-A]PYRAZINE
    • 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine hydrochloride
    • 5H,6H,7H,8H-imidazo[1,2-a]pyrazine
    • Imidazo[1,2-a]pyrazine,5,6,7,8-tetrahydro-
    • Imidazo[1,2-a]pyrazine, 5,6,7,8-tetrahydro-
    • PubChem11365
    • SWBUHQQTIPEPMK-UHFFFAOYSA-N
    • IP1281
    • TRA0090603
    • TRA0014070
    • AM804542
    • SY008392
    • AB1001107
    • AB0027629
    • W9477
    • 5,6,7,8tetrahydro-imidazo[1,2-a]
    • 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine (ACI)
    • CS-W019673
    • SCHEMBL109208
    • 5,6,7,8-tetrahydroimidazo[1,2-alpha]pyrazine
    • AKOS009160915
    • 5,6,7,8tetrahydro-imidazo[1,2-a]pyrazine
    • 5,6,7,8-tetrahydroimidazo-[1,2-a]pyrazine
    • J-516492
    • MFCD09701264
    • FT-0603819
    • 5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine, AldrichCPR
    • DTXSID10531779
    • EN300-63732
    • 91476-80-1
    • AB00991860-01
    • A843943
    • 5,6,7,8 tetrahydro-imidazo[1,2-a]pyrazine
    • PS-5019
    • DB-012227
    • 5H,6H,7H,8H-imidazo1,2-apyrazine
    • MDL: MFCD09701264
    • Inchi: 1S/C6H9N3/c1-3-9-4-2-8-6(9)5-7-1/h2,4,7H,1,3,5H2
    • InChI Key: SWBUHQQTIPEPMK-UHFFFAOYSA-N
    • SMILES: N12C=CN=C1CNCC2

Computed Properties

  • Exact Mass: 123.08000
  • Monoisotopic Mass: 123.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8
  • XLogP3: -0.9

Experimental Properties

  • Boiling Point: 322.8°C at 760 mmHg
  • PSA: 29.85000
  • LogP: 0.31510

5H,6H,7H,8H-imidazo1,2-apyrazine Security Information

5H,6H,7H,8H-imidazo1,2-apyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5H,6H,7H,8H-imidazo1,2-apyrazine Pricemore >>

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5H,6H,7H,8H-imidazo1,2-apyrazine Production Method

Production Method 1

Reaction Conditions
Reference
N-nitro and N-nitroso derivatives in 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine series: synthesis and determination by proton NMR spectroscopy of the Z- and E-configurations
Bonnet, Pierre Antoine; et al, Journal of Chemical Research, 1984, (2),

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Lithium chloride Solvents: Tetrahydrofuran ,  Water ;  12 h, 25 °C
1.2 Reagents: Triethylamine Solvents: Ethanol ;  48 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 50 atm, 40 °C
Reference
Synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyrimidine derivatives
Borisov, A. V.; et al, Chemistry of Heterocyclic Compounds (New York, 2013, 49(5), 704-711

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 50 atm, 40 °C
Reference
Synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyrimidine derivatives
Borisov, A. V.; et al, Chemistry of Heterocyclic Compounds (New York, 2013, 49(5), 704-711

Production Method 4

Reaction Conditions
1.1 Solvents: 1-Butanol ,  Water ;  30 h, 110 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  12 h, 50 atm, 40 °C
Reference
Synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyrimidine derivatives
Borisov, A. V.; et al, Chemistry of Heterocyclic Compounds (New York, 2013, 49(5), 704-711

Production Method 5

Reaction Conditions
Reference
N-nitro and N-nitroso derivatives in 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine series: synthesis and determination by proton NMR spectroscopy of the Z- and E-configurations
Bonnet, Pierre Antoine; et al, Journal of Chemical Research, 1984, (2),

5H,6H,7H,8H-imidazo1,2-apyrazine Raw materials

5H,6H,7H,8H-imidazo1,2-apyrazine Preparation Products

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